
Proper Disposal Procedures for R-744 (Carbon
Dioxide)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G-744

Cat. No.: B607584 Get Quote

Disclaimer: The following information assumes that "G-744" is a typographical error and refers

to R-744, the refrigerant designation for Carbon Dioxide (CO₂). Carbon Dioxide is a common

substance in laboratory and industrial settings, and its disposal requires adherence to safety

protocols to mitigate potential hazards.

Essential Safety and Logistical Information
Carbon Dioxide is an asphyxiant gas that is heavier than air. In its solid form, known as dry ice,

it poses a risk of cryogenic burns. Proper handling and disposal are crucial to ensure personnel

safety and prevent accidents. The primary method of disposal for gaseous CO₂ is controlled

ventilation, while solid CO₂ (dry ice) should be allowed to sublime in a well-ventilated area.

Quantitative Data Summary
For researchers, scientists, and drug development professionals, understanding the physical

properties of Carbon Dioxide is essential for safe handling and disposal.
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Property Value

Chemical Formula CO₂

Molar Mass 44.01 g/mol

State at Room Temp. Gas

Sublimation Point -78.5 °C (-109.3 °F) at 1 atm

Vapor Density 1.53 (heavier than air)

Odor Odorless at low concentrations

Primary Hazard Asphyxiation, Cryogenic Burns (Solid State)

Procedural Guidance for Disposal
Disposal of Gaseous R-744 (CO₂):

Ensure Adequate Ventilation: The primary and most critical step is to ensure the disposal

area is extremely well-ventilated. This prevents the accumulation of CO₂ gas, which can

displace oxygen and create an asphyxiation hazard.

Controlled Release: If venting from a cylinder or system, the release should be slow and

controlled to prevent rapid pressure changes and the formation of dry ice at the outlet, which

could cause blockages.

Location of Release: The release point should be located away from personnel and in an

area where the gas can safely dissipate, preferably outdoors or in a fume hood. Avoid

releasing large quantities in confined spaces such as cold rooms or basements where the

gas can accumulate.

Monitoring (for large quantities): In situations involving the disposal of significant amounts of

CO₂, the use of a CO₂ gas monitor is recommended to ensure that the concentration

remains below permissible exposure limits.

Disposal of Solid R-744 (Dry Ice):
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Sublimation in a Ventilated Area: The standard and safest method for disposing of dry ice is

to allow it to sublime (turn from a solid directly into a gas) in a well-ventilated area.

Use of Appropriate Containers: Place the dry ice in a container that is not tightly sealed. A

styrofoam cooler with a loose-fitting lid or a container with ventilation holes is suitable. A

completely sealed container can build up pressure as the dry ice sublimes, leading to a risk

of explosion.

Personal Protective Equipment (PPE): Always handle dry ice with cryogenic gloves to

prevent severe frostbite. Safety glasses should also be worn to protect against any small

pieces that may chip off.

Do Not Dispose in Sinks or Drains: Disposing of dry ice in a sink or toilet can cause damage

to the plumbing due to the extreme cold.

Do Not Dispose in General Waste: Placing dry ice in a standard trash can can create a

hazardous, oxygen-deficient environment as it sublimes within the confined space of the bin

or collection vehicle.

Experimental Workflow for Safe Disposal
The following diagram outlines the decision-making process for the proper disposal of R-744

(CO₂).
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Caption: Decision workflow for the safe disposal of R-744 (CO₂).

To cite this document: BenchChem. [Proper Disposal Procedures for R-744 (Carbon
Dioxide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607584#g-744-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b607584?utm_src=pdf-body-img
https://www.benchchem.com/product/b607584#g-744-proper-disposal-procedures
https://www.benchchem.com/product/b607584#g-744-proper-disposal-procedures
https://www.benchchem.com/product/b607584#g-744-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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